Cas no 208457-46-9 (1,2-Benzenedicarboxylic acid, 4-bromo-, 1-methyl ester)

1,2-Benzenedicarboxylic acid, 4-bromo-, 1-methyl ester structure
208457-46-9 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-bromo-, 1-methyl ester
CAS No:208457-46-9
MF:C9H7BrO4
MW:259.053482294083
CID:1400453
PubChem ID:23076841
Update Time:2025-04-20

1,2-Benzenedicarboxylic acid, 4-bromo-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, 4-bromo-, 1-methyl ester
    • 208457-46-9
    • 4-bromo-1,2-benzenedicarboxylic acid 1-methyl ester
    • NSESDAAPBUXRSY-UHFFFAOYSA-N
    • EN300-697664
    • SCHEMBL6072552
    • 5-bromo-2-(methoxycarbonyl)benzoicacid
    • 5-bromo-2-(methoxycarbonyl)benzoic acid
    • Inchi: 1S/C9H7BrO4/c1-14-9(13)6-3-2-5(10)4-7(6)8(11)12/h2-4H,1H3,(H,11,12)
    • InChI Key: NSESDAAPBUXRSY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(=O)OC)=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 256.94488
  • Monoisotopic Mass: 257.95277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 66.43

1,2-Benzenedicarboxylic acid, 4-bromo-, 1-methyl ester Pricemore >>

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